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Compound Name: Decapeptide-4

Cat. No.: B1575517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decapeptide-4 is a synthetic signaling peptide with applications in regenerative medicine and

cosmetics due to its ability to mimic natural growth factors, stimulating the synthesis of

extracellular matrix proteins like collagen and elastin.[1][2] Ensuring the purity and stability of

Decapeptide-4 is critical for its efficacy and safety in any application. High-Performance Liquid

Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful analytical

technique for the separation, identification, and quantification of the active peptide and its

potential impurities or degradation products.[3][4] This document provides detailed protocols for

assessing the purity and stability of Decapeptide-4 using a stability-indicating HPLC-MS

method.

Signaling Pathway of Decapeptide-4
Decapeptide-4 functions as a signaling molecule that can interact with cell surface receptors to

activate intracellular cascades. One of the key pathways it is understood to modulate is the

PI3K/Akt/mTOR signaling pathway.[1] Activation of this pathway promotes protein synthesis

and cell proliferation, which are crucial for tissue regeneration and repair. By stimulating this

pathway, Decapeptide-4 can lead to an increase in the production of essential skin proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

